Cas no 1404194-46-2 (1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene)

• Product Name: 1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene
• CAS No: 1404194-46-2
• MF: C₈H₅F₅O
• MW: 212.116719961166
• CID: 4698757
• Update Time: 2025-10-23

1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-4-methyl-2-(trifluoromethoxy)benzene
• 2,4-Difluoro-3-(trifluoromethoxy)toluene
• 1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene

• Inchi： 1S/C8H5F5O/c1-4-2-3-5(9)7(6(4)10)14-8(11,12)13/h2-3H,1H3
• InChI Key： SRUCPTMLIOZPAU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 9.2

Additional information on 1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene

Comprehensive Overview of 1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene (CAS No. 1404194-46-2)

1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene (CAS No. 1404194-46-2) is a fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure, featuring fluorine and trifluoromethoxy substituents, imparts exceptional chemical stability and lipophilicity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its applications due to the growing demand for fluorine-containing compounds in drug discovery and specialty chemicals.

The compound's CAS No. 1404194-46-2 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global supply chains. With the rise of green chemistry and sustainable synthesis methods, 1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene is often discussed in the context of eco-friendly fluorination techniques. Recent studies highlight its role in optimizing reaction yields while minimizing environmental impact, aligning with the United Nations Sustainable Development Goals (SDGs) for responsible chemical production.

In the pharmaceutical sector, fluorinated benzene derivatives like this compound are pivotal for designing bioactive molecules with enhanced metabolic stability and membrane permeability. Its trifluoromethoxy group is particularly noteworthy, as it often improves the pharmacokinetic properties of drug candidates. This has led to a surge in searches for "fluorine in drug design" and "trifluoromethoxy applications," reflecting the compound's relevance in modern medicinal chemistry.

From an industrial perspective, 1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene is utilized in the synthesis of liquid crystals and electronic materials, where its thermal stability and electronic properties are highly valued. The compound's compatibility with OLED (Organic Light-Emitting Diode) technologies has sparked interest in the electronics sector, particularly for flexible displays and energy-efficient lighting solutions. This aligns with the global push toward renewable energy and smart materials.

Analytical methods for characterizing CAS No. 1404194-46-2 typically involve NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for end-users. Quality control protocols are stringent, given the compound's role in high-value applications. Frequently asked questions (FAQs) in search engines include "how to synthesize fluorinated benzene derivatives" and "safety data for 1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene," underscoring the need for accessible technical data.

In summary, 1,3-Difluoro-4-methyl-2-(trifluoromethoxy)benzene (CAS No. 1404194-46-2) represents a versatile and innovative compound at the intersection of chemistry and technology. Its applications span life sciences, electronics, and sustainable manufacturing, making it a focal point for research and development. As industries continue to prioritize efficiency and sustainability, this compound is poised to play an even greater role in shaping future advancements.